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Introduction

Ethyl 2-methylcyclohexanecarboxylate is an organic compound belonging to the class of

alicyclic esters. Its structure, featuring a substituted cyclohexane ring, makes it a molecule of

interest in various fields of chemical synthesis. This technical guide provides a comprehensive

overview of the available data on Ethyl 2-methylcyclohexanecarboxylate, including its

chemical properties, a plausible synthetic route, and a discussion of the potential

pharmacological relevance of the broader class of substituted cyclohexanecarboxylates.

It is important to note that a specific CAS (Chemical Abstracts Service) number for Ethyl 2-
methylcyclohexanecarboxylate, including its cis- and trans-isomers, is not consistently

reported in major chemical databases, suggesting it may not be a commonly commercialized or

extensively studied compound. Publicly available experimental data on its physical properties

and specific applications are also limited. Therefore, this guide supplements the available

information on the target compound with data from closely related analogs to provide a

comprehensive overview for research and development purposes.
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Chemical and Physical Properties
While experimental physical properties such as boiling point and density for Ethyl 2-
methylcyclohexanecarboxylate are not readily available, computational data from reputable

sources like PubChem provide estimated values. These properties are crucial for handling,

purification, and use in synthetic protocols.

Property Value Source

Molecular Formula C₁₀H₁₈O₂ PubChem[1]

Molecular Weight 170.25 g/mol PubChem[1]

IUPAC Name
ethyl 2-methylcyclohexane-1-

carboxylate
PubChem[1]

Synonyms
2-methyl-cyclohexane-1-

carboxylic acid ethyl ester
PubChem[1]

Computed XLogP3 3.1 PubChem[1]

Computed Hydrogen Bond

Donor Count
0 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
2 PubChem[1]

Computed Rotatable Bond

Count
3 PubChem[1]

Computed Exact Mass 170.130679813 Da PubChem[1]

Computed Monoisotopic Mass 170.130679813 Da PubChem[1]

Computed Topological Polar

Surface Area
26.3 Å² PubChem[1]

Computed Heavy Atom Count 12 PubChem[1]
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A definitive, detailed experimental protocol for the synthesis of Ethyl 2-
methylcyclohexanecarboxylate is not readily available in the surveyed literature. However, a

plausible and common method for its preparation is the Fischer esterification of 2-

methylcyclohexanecarboxylic acid with ethanol in the presence of an acid catalyst. Another

potential route is the catalytic hydrogenation of a corresponding unsaturated precursor, such as

ethyl 2-methylcyclohex-2-ene-1-carboxylate.

General Experimental Protocol: Fischer Esterification
This protocol is a representative method for the synthesis of esters from carboxylic acids and

alcohols.

Materials:

2-Methylcyclohexanecarboxylic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or other suitable extraction solvent

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-

methylcyclohexanecarboxylic acid in an excess of anhydrous ethanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).
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After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude ethyl 2-methylcyclohexanecarboxylate.

Purify the crude product by fractional distillation under reduced pressure.

General Synthesis Workflow for Ethyl 2-methylcyclohexanecarboxylate

Reaction Setup Work-up Purification
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A generalized workflow for the synthesis of Ethyl 2-methylcyclohexanecarboxylate.

Potential Applications in Drug Development and
Signaling Pathways
While there is no specific literature detailing the use of Ethyl 2-
methylcyclohexanecarboxylate in drug development, the cyclohexane scaffold and its

derivatives are of significant interest in medicinal chemistry. Functionally substituted
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cyclohexane derivatives have been reported to possess a wide range of biological activities,

including antimicrobial, anti-inflammatory, analgesic, and anticancer properties.[2][3]

The lipophilic nature of the cyclohexane ring can be advantageous for modulating the

pharmacokinetic properties of a drug candidate, such as its absorption, distribution,

metabolism, and excretion (ADME). The introduction of various functional groups onto the

cyclohexane ring allows for the fine-tuning of these properties and the interaction with

biological targets.

Given the broad spectrum of activities of related compounds, it is plausible that derivatives of

Ethyl 2-methylcyclohexanecarboxylate could be explored as modulators of various signaling

pathways. For instance, many anti-inflammatory drugs target pathways involving enzymes like

cyclooxygenases (COX-1 and COX-2) or signaling molecules such as nuclear factor-kappa B

(NF-κB).
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A hypothetical modulation of an inflammatory signaling pathway by a substituted
cyclohexanecarboxylate.
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Safety and Handling
Specific safety and toxicity data for Ethyl 2-methylcyclohexanecarboxylate are not available.

However, based on the general properties of similar organic esters, the following precautions

should be observed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

vapors.

Fire Safety: Keep away from open flames and sources of ignition. Esters are generally

flammable.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

In case of contact with skin or eyes, rinse immediately with plenty of water. If inhaled, move to

fresh air. If ingested, seek medical attention. A material safety data sheet (MSDS) for a closely

related compound should be consulted for more detailed safety information.

Conclusion
Ethyl 2-methylcyclohexanecarboxylate is a compound with a well-defined chemical structure

but limited publicly available experimental data. While its specific CAS number and applications

in drug development are not well-documented, the broader class of substituted

cyclohexanecarboxylates holds potential in medicinal chemistry due to their diverse biological

activities. The information and general protocols provided in this guide are intended to serve as

a foundation for researchers and scientists interested in exploring the synthesis and potential

applications of this and related molecules. Further research is warranted to fully characterize

the physicochemical properties, biological activities, and potential therapeutic applications of

Ethyl 2-methylcyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 2-methylcyclohexanecarboxylate | C10H18O2 | CID 10773477 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-
methylcyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8740807/docs#an-in-depth-technical-guide-to-ethyl-
2-methylcyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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